![molecular formula C12H19NO3 B1374859 Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate CAS No. 637301-19-0](/img/structure/B1374859.png)
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
Overview
Description
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate is a chemical compound with the molecular formula C12H19NO3 . It is also known by several synonyms such as n-boc-nortropinone, n-boc-4-nortropinone, n-tert-butoxycarbonyl nortropinone, and others .
Synthesis Analysis
The 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids, has attracted attention from many research groups worldwide . Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold .Molecular Structure Analysis
The molecular structure of Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate consists of a six-membered ring of the azabicyclo[3.2.1]octane system that adopts a chair conformation . The fused five-membered ring is in an envelope conformation .Chemical Reactions Analysis
The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids . Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide .Physical And Chemical Properties Analysis
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate has a molecular weight of 225.288 g/mol . Its IUPAC name is tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate and its InChI Key is MENILFUADYEXNU-UHFFFAOYSA-N .Scientific Research Applications
Synthesis of Tropane Alkaloids
The 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids, can be prepared using Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate . Tropane alkaloids display a wide array of interesting biological activities .
Nematicidal Activity
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate derivatives have shown nematicidal activity. They have been evaluated against pinewood nematodes and root-knot nematodes . Some derivatives have shown a good lethal rate and serious nervous curl effect against pinewood nematodes .
Synthesis of 5-HT3 Receptor Antagonists
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate can be used in the synthesis of 5-HT3 receptor antagonists. These antagonists have been derived from hexahydroazepinylbenzamides .
Development of Environmentally Friendly Pesticides
Due to the nematicidal activity of Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate derivatives, they can be used in the development of novel environmentally friendly, efficient, and less toxic nematicides .
Influence on Biological Behaviors of Nematodes
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate derivatives influence various biological behaviors of nematodes like eating, movement, and reproduction .
Crystallography Studies
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate can be used in crystallography studies. A single-crystal X-ray diffraction study was performed on a crystal grown from a solution of this compound .
Future Directions
The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities . As a consequence, research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide . This suggests that there is potential for future research in this area.
Mechanism of Action
Target of Action
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate, also known as TBTA, is a bicyclic compound that contains a nitrogen atom and an oxygen atom . It is known to bind with nicotinic acetylcholine receptors , which play a crucial role in transmitting signals in the nervous system.
Mode of Action
Its interaction with nicotinic acetylcholine receptors suggests that it may influence the transmission of signals in the nervous system
Biochemical Pathways
Given its interaction with nicotinic acetylcholine receptors, it is plausible that it may influence pathways related to neurotransmission
Result of Action
Its interaction with nicotinic acetylcholine receptors suggests potential effects on signal transmission in the nervous system . More research is needed to fully understand the implications of these interactions.
Action Environment
The action, efficacy, and stability of TBTA can be influenced by various environmental factors. For instance, it is soluble in organic solvents , suggesting that its action may be influenced by the lipid composition of cellular membranes. Additionally, storage conditions such as temperature and light exposure can affect its stability .
properties
IUPAC Name |
tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3/c1-12(2,3)16-11(15)13-6-8-4-5-9(7-13)10(8)14/h8-9H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZORCNALJSKPJDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CCC(C1)C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00722417 |
Source
|
| Record name | tert-Butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00722417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate | |
CAS RN |
637301-19-0 |
Source
|
| Record name | tert-Butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00722417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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